5'-methoxy-1'-methyl-5H-spiro[benzimidazo[1,2-c]quinazoline-6,3'-indol]-2'(1'H)-one

• IUPAC Name: 5'-methoxy-1'-methylspiro[5H-benzimidazolo[1,2-c]quinazoline-6,3'-indole]-2'-one
• InChI: InChI=1S/C23H18N4O2/c1-26-19-12-11-14(29-2)13-16(19)23(22(26)28)25-17-8-4-3-7-15(17)21-24-18-9-5-6-10-20(18)27(21)23/h3-13,25H,1-2H3
• InChI Key: NLXKYSMDWSJBRR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)OC)C3(C1=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6N35
• Molecular Formula: C23H18N4O2
• Molecular Weight: 382.4 g/mol

Description

Quinazolinones and quinazolines are important heterocycles in medicinal chemistry. They possess a wide spectrum of biological properties like antibacterial, antifungal, anticonvulsant, anti-inflammatory, anti-HIV, anticancer, and analgesic activities. This skeleton is an important pharmacophore considered as a privileged structure.

Synthesis Analysis

Considerable researches have been performed on the synthesis of new quinazolinone derivatives with potent antimicrobial activity. These derivatives possess antibacterial activities, especially against the gram-positive strains, and fungi through their interaction with the cell wall and DNA structures.

Molecular Structure Analysis

The structure activity relationship studies of quinazolinone derivatives in various literatures have revealed that substitution at positions 2 and 3, existence of halogen atom at 6 and 8 positions and substitution (mainly amine or substituted amine) at 4th position of the quinazolinone ring can improve their antimicrobial activities.

Chemical Reactions Analysis

The chemical reactions of quinazolinone derivatives are largely influenced by the substitutions on the quinazolinone ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of quinazolinone derivatives can vary greatly depending on the specific substitutions on the quinazolinone ring.

Mechanism of Action

Quinazolinones and quinazolines have a wide range of properties and also their inhibitory effects on thymidylate synthase, poly- (ADP-ribose) polymerase (PARP), and thyrosine kinase.

Safety and Hazards

The safety and hazards of quinazolinone derivatives can also vary greatly depending on the specific substitutions on the quinazolinone ring.

Future Directions

The future directions of research on quinazolinone derivatives will likely continue to focus on the synthesis of new derivatives with potent antimicrobial activity, given the growing problem of bacterial resistance to existing drugs.